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A detailed examination of the biological response to various Nickel-Chromium (Ni-Cr) dental

alloys, supported by experimental data, to guide researchers and clinicians in material
selection.

The biocompatibility of dental alloys is a critical factor in ensuring patient safety and the long-
term success of restorative and prosthetic treatments. Nickel-Chromium (Ni-Cr) based alloys
have been extensively utilized in dentistry due to their favorable mechanical properties and
cost-effectiveness. However, concerns regarding the potential for adverse biological effects,
primarily due to the release of nickel and other constituent ions, have prompted extensive
research into their biocompatibility. This guide provides a comparative analysis of different Ni-
Cr alloys, focusing on key biocompatibility markers such as cytotoxicity, genotoxicity, and ion
release. The influence of alloying elements like beryllium and the effects of recasting are also
examined.

Comparative Data on Biocompatibility

The following tables summarize quantitative data from various in vitro studies, offering a
comparative overview of the biocompatibility of different Ni-Cr alloys.
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Table 1: Cytotoxicity of Ni-Cr Alloys
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compared to Co-
Cr alloys.[3]

Table 2: Genotoxicity of Ni-Cr Alloys
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Alloy Type Cell Line Assay Key Findings Reference
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Table 3: lon Release from Ni-Cr Alloys

Alloy Type Medium lon Measured Key Findings Reference
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Experimental Protocols

A summary of the key experimental methodologies cited in the comparative data is provided

below.

Cytotoxicity and Cell Proliferation Assay
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The assessment of cytotoxicity often involves exposing cultured cells to the dental alloy or its
extracts and measuring the effect on cell viability and proliferation. A common method is the
MTT assay, where the metabolic activity of viable cells is quantified. Another approach is the
cell proliferation assay, which measures the increase in cell number over time.[1][2]

Genotoxicity Assessment: Micronucleus Assay

The micronucleus assay is a standard method for evaluating genotoxicity.[1][4] Cells are
exposed to the test material, and the formation of micronuclei, which are small, extra-nuclear
bodies containing chromosomal fragments or whole chromosomes that were not incorporated
into the daughter nuclei during mitosis, is observed. An increased frequency of micronucleated
cells indicates chromosomal damage.[4] The assay is often performed on human lymphocytes
or established cell lines like Chinese hamster V79-HGO04 fibroblasts.[1][4]

lon Release Analysis

To quantify the release of metallic ions, alloy specimens are typically immersed in a relevant
medium, such as artificial saliva or cell culture medium, for a specified period. The
concentration of released ions in the solution is then measured using techniques like atomic
absorption spectrophotometry (AAS) or inductively coupled plasma mass spectrometry (ICP-
MS).[2][5]

Visualization of Experimental Workflows and
Biological Pathways

The following diagrams illustrate the typical workflow for biocompatibility testing of Ni-Cr alloys
and the inflammatory signaling pathway potentially activated by nickel ions.
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Workflow for in vitro biocompatibility testing of Ni-Cr alloys.
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Simplified signaling pathway of Nickel-induced inflammation.

Discussion and Conclusion

The collective evidence from in vitro studies indicates that the biocompatibility of Ni-Cr alloys
can be significantly influenced by their composition and manufacturing process. The addition of
beryllium to Ni-Cr alloys has been shown to increase both cytotoxicity and genotoxicity.[1] This
is a critical consideration for clinical applications, as beryllium is known for its toxic and

allergenic potential.[1]

Furthermore, the practice of recasting Ni-Cr alloys, a common cost-saving measure in some
dental laboratories, has been demonstrated to have a detrimental effect on their
biocompatibility. Recasting can lead to increased ion release and consequently higher
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cytotoxicity and genotoxicity.[2][4] This is likely due to alterations in the alloy's microstructure
and composition during the repeated melting and casting process.

The manufacturing technique also plays a crucial role. Studies have shown that Ni-Cr alloys
produced by selective laser melting (SLM) exhibit lower nickel ion release and superior
biocompatibility compared to traditionally cast alloys.[6] This suggests that modern digital
manufacturing methods may offer a pathway to producing more biologically stable Ni-Cr
restorations.

In conclusion, while Ni-Cr alloys remain a viable option in dentistry, a careful selection of the
specific alloy and manufacturing process is paramount to minimize potential adverse biological
effects. Alloys containing beryllium should be avoided, and the recasting of Ni-Cr alloys is
discouraged due to the increased risk of cytotoxicity and genotoxicity. The development and
adoption of advanced manufacturing techniques like SLM may hold the key to enhancing the
biocompatibility and long-term safety of Ni-Cr dental restorations. Further research is warranted
to fully elucidate the clinical implications of these in vitro findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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